exo-Hydroxytandospirone-d8
Description
Stable isotope labeled (deuterated) internal standard for Tandospirone metabolite
Scientific Research Applications
Synthesis of Deuterium-Labeled Compounds
- Deuterium Labeled Hydroxyzine and Aripiprazole Synthesis : A study by Vohra, Sandbhor, and Wozniak (2015) explored the synthesis of deuterium-labeled hydroxyzine and aripiprazole, which are compounds acknowledged for their antipsychotic properties. These isotopes are used as internal standards in research, aiding in the quantification analysis of non-isotopic forms using HPLC-MS/MS. This process illustrates how deuterium-labeled compounds, like exo-Hydroxytandospirone-d8, can be synthesized and utilized in pharmaceutical research (Vohra, Sandbhor, & Wozniak, 2015).
Molecular Interactions and Bonding
- Study on d8 Allyl Complexes : Ariafard and Lin (2005) investigated the structure and bonding of d8 five-coordinate allyl complexes using density functional theory calculations. They found that only the exo structures correspond to energy minima, showing the importance of molecular geometry in the bonding and stability of such complexes. This research is relevant for understanding the molecular interactions of this compound (Ariafard & Lin, 2005).
Drug Action and Receptor Binding
- Tandospirone and 5-HT1A Receptor Binding : Nakayama et al. (2002) examined the drug action of tandospirone, a 5-HT1A receptor agonist, using positron emission tomography (PET) and neuroendocrine response in a study. Although this study is not directly about this compound, it provides insight into how similar compounds interact with receptors in the brain, which could be relevant for understanding the action of this compound (Nakayama et al., 2002).
Exosomes in Drug Delivery and Treatment
- Exosomes in Drug-Resistant Cancer Treatment : Chen et al. (2014) discussed the role of exosomes in transmitting drug resistance among cancer cells. They studied how exosomes from drug-resistant breast cancer cells can modify other cells' resistance to chemotherapy. This research shows the potential of exosomes as vehicles for therapeutic intervention, which could be an area for applying this compound (Chen et al., 2014).
properties
Molecular Formula |
C21H21D8N5O3 |
|---|---|
Molecular Weight |
407.54 |
Origin of Product |
United States |
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